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Compound of Interest

Compound Name: Krypton;neon

Cat. No.: B14647749 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working on the

purification of krypton gas from atmospheric contaminants.

Frequently Asked Questions (FAQs)
Q1: What are the primary methods for purifying krypton gas from atmospheric contaminants?

A1: The three primary methods for purifying krypton gas are cryogenic distillation, adsorption,

and gas chromatography. The choice of method depends on the initial purity of the krypton gas,

the nature and concentration of the contaminants, the desired final purity, and the scale of the

operation.

Q2: What are the common atmospheric contaminants found in crude krypton?

A2: Crude krypton, typically produced from air separation units (ASUs), contains several

atmospheric contaminants. The most common ones include other noble gases like xenon (Xe)

and argon (Ar), as well as nitrogen (N₂), oxygen (O₂), carbon dioxide (CO₂), water (H₂O), and

hydrocarbons such as methane (CH₄).[1][2][3][4][5][6]

Q3: What purity levels can be achieved with these purification methods?

A3: Ultra-high purity krypton (99.9998%) can be achieved through a combination of purification

techniques.[1] The achievable purity depends on the chosen method and the optimization of
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the process parameters.

Quantitative Data on Krypton Purification
The following tables summarize the typical impurity levels in crude krypton and the achievable

purity after purification.

Table 1: Typical Composition of Crude Krypton from Air Separation Units

Contaminant Typical Concentration Range (ppm)

Xenon (Xe) 100 - 1000

Argon (Ar) 50 - 500

Nitrogen (N₂) 100 - 1000

Oxygen (O₂) 50 - 500

Methane (CH₄) 10 - 100

Carbon Dioxide (CO₂) 10 - 50

Water (H₂O) 10 - 50

Note: These values can vary depending on the specific air separation process and the

efficiency of the initial krypton-xenon mixture enrichment.

Table 2: Achievable Purity Levels for Krypton Gas
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Contaminant
Maximum Impurity Level After Purification
(ppm)

Xenon (Xe) < 1

Nitrogen (N₂) < 1

Carbon Tetrafluoride (CF₄) < 0.1

Argon (Ar) < 2

Oxygen (O₂) < 1

Methane (CH₄) < 1

Carbon Dioxide (CO₂) < 1

Water (H₂O) < 1

Sulfur Hexafluoride (SF₆) < 0.1

Source: Data adapted from a supplier of ultra-high purity krypton.[1]

Troubleshooting Guides
Cryogenic Distillation
Cryogenic distillation separates gases based on their different boiling points. For krypton

purification, the gas mixture is cooled to cryogenic temperatures, and the components are

separated in a distillation column.

Troubleshooting Common Cryogenic Distillation Issues:
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Issue Possible Causes Suggested Solutions

Pressure Fluctuations

- Inconsistent heat input to the

reboiler.- Fluctuations in the

cooling system.- Leaks in the

system.

- Ensure stable power supply

to the reboiler heater.- Check

the stability of the cryocooler or

liquid nitrogen supply.- Perform

a leak check of the entire

system.

Temperature Instability

- Poor insulation of the

distillation column.- Inaccurate

temperature sensor readings.-

Changes in feed gas

composition.

- Improve the vacuum

insulation of the column.-

Calibrate temperature

sensors.- Ensure a consistent

feed gas composition.

Poor Separation Efficiency

- Incorrect reflux ratio.- Column

flooding or channeling.-

Insufficient column height or

packing efficiency.

- Optimize the reflux ratio.-

Reduce the boil-up rate to

prevent flooding. Ensure

proper packing of the column

to avoid channeling.- Use a

taller column or more efficient

packing material.

Ice Formation/Blockages
- Presence of water or carbon

dioxide in the feed gas.

- Use a pre-purification trap

(e.g., with molecular sieves) to

remove water and CO₂ before

the gas enters the distillation

column.

Logical Workflow for Troubleshooting Cryogenic Distillation:
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Start

System Preparation (Assemble & Evacuate)

Cooldown with Liquid Nitrogen

Introduce Crude Krypton Gas

Initiate Distillation (Heat Reboiler, Control Gradient)

Collect Purified Liquid Krypton

Analyze Product Purity (GC-TCD)

End
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Start

System Setup

Adsorbent Activation (Heat & Purge)

Flow Crude Krypton Through Adsorbent

Monitor Effluent for Breakthrough (GC-TCD)

Collect Purified Krypton

Regenerate Adsorbent

End
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Start

System Preparation (Install & Condition Column)

Inject Crude Krypton Sample

Separation in GC Column

Collect Krypton Fraction

Analyze Purity of Collected Fraction

Optimize Separation Parameters

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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